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Compound of Interest

Compound Name: Cupric isononanoate

Cat. No.: B15183171

For decades, chromated copper arsenate (CCA) was the predominant wood preservative,
valued for its efficacy against decay and insects. However, rising concerns over the
environmental and health impacts of its constituent heavy metals—chromium and arsenic—
have spurred the development of alternative preservatives. Among these are copper-based
systems, such as cupric isononanoate. This guide provides a detailed comparison of the
environmental impacts of CCA and modern copper-based preservatives, with a focus on cupric
isononanoate, to inform researchers, scientists, and drug development professionals.

While specific environmental impact data for cupric isononanoate is limited in publicly
available literature, this guide will draw comparisons based on the broader class of modern
copper-based preservatives, such as Alkaline Copper Quaternary (ACQ) and Micronized
Copper Azole (MCA), for which more extensive research exists. The environmental fate of
isononanoic acid, a component of cupric isononanoate, will also be considered.

Executive Summary

Chromated Copper Arsenate (CCA) is a highly effective wood preservative containing
chromium, copper, and arsenic.[1] Its use has been significantly restricted due to the leaching
of these toxic components into the surrounding environment.[2][3] Modern copper-based
alternatives, including cupric isononanoate, have been developed to mitigate the risks
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associated with arsenic and chromium. These newer formulations, however, often contain

higher concentrations of copper, leading to a different set of environmental considerations.

While generally considered to have a lower overall environmental and human health risk

profile, the increased copper leaching from some alternative preservatives warrants careful

evaluation.

Data Presentation: Quantitative Leaching Data

The leaching of active ingredients from treated wood is a primary pathway for environmental

contamination. The following tables summarize key findings from studies on CCA and

alternative copper-based preservatives.

Table 1: Leaching of Active Ingredients from CCA-Treated Wood

Component

Leaching
Rate/Concentration

Experimental
Conditions

Source

Arsenic (As)

3.2 to 13 mg/L (TCLP)

Weathered CCA-

treated wood

[3]

Arsenic (As)

100 mg in 1 year (low

retention)

Field-scale leaching

from weathered wood

[4]

Chromium (Cr)

<40 mg in 1 year (low

retention)

Field-scale leaching

from weathered wood

[4]

Copper (Cu)

<40 mg in 1 year (low

retention)

Field-scale leaching

from weathered wood

[4]

Arsenic (As)

0.16% - 0.72% of

initial amount

Simulated rainfall on
commercially treated
decking

[5]

Table 2: Leaching of Copper from Alternative Copper-Based Preservatives
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. Copper Leaching Experimental
Preservative Type ) . Source
Rate/Concentration Conditions

Alkaline Copper Quat ) Field-scale leaching
670 mg in 1 year [4][6]
(ACQ) from new wood

Generally higher than Review of various
Copper Azole (CA) ) [718]
CCA studies

Tends to leach less
Micronized Copper than other copper- General observation [9]

based preservatives

8% to 12% of initial 20 months of rainfall
Copper-Boron [10]
amount exposure on decks

Experimental Protocols

Understanding the methodologies used to assess the environmental impact of wood
preservatives is crucial for interpreting the data.

Leaching Tests

Standardized leaching tests are employed to evaluate the potential for preservative
components to migrate from treated wood into the environment.

e AWPA E11 - Standard Method for Accelerated Evaluation of Preservative Leaching: This
laboratory method involves immersing small, treated wood blocks in distilled water for a
period of 14 days, with periodic water changes.[2][11] The leachate is then analyzed for the
concentration of the preservative components. While widely used, this immersion method
can overestimate leaching compared to real-world, above-ground exposure.[12]

» Toxicity Characteristic Leaching Procedure (TCLP): This method, developed by the U.S.
Environmental Protection Agency (EPA), is designed to simulate leaching in a landfill.[3] It
involves rotating a sample in an extraction fluid for 18 hours, followed by analysis of the fluid.

» Simulated Rainfall Leaching: This method aims to more accurately mimic natural weathering.
Treated wood samples are subjected to controlled, intermittent "rainfall” in a laboratory
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setting.[5] The runoff is collected and analyzed. This approach is considered to provide a
more realistic assessment of leaching from in-service wood.[4][12]

Ecotoxicity Assessment

Ecotoxicity studies evaluate the potential harm of leached chemicals to non-target organisms in
aguatic and terrestrial environments.

o Aquatic Ecotoxicity Testing: Standardized tests expose aquatic organisms, such as Daphnia
magna (water flea) and various fish species, to different concentrations of the leachate or the
active chemical.[13] The endpoints measured include mortality (LC50 - lethal concentration
for 50% of the population) and effects on reproduction and growth (EC50 - effective
concentration for 50% of the population).[14]

» Soil Ecotoxicity Testing: These tests assess the impact on soil-dwelling organisms like
earthworms and microorganisms, as well as on plant germination and growth.[15] Endpoints
include mortality, reproduction rates, and biomass reduction.

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fpl.fs.usda.gov/documnts/pdf2004/fpl_2004_lebow003.pdf
https://www.fpl.fs.usda.gov/documnts/pdf2019/fpl_2019_lebow001.pdf
https://wfs.swst.org/index.php/wfs/article/view/2511
https://www.researchgate.net/publication/41709110_Methodology_to_assess_both_the_efficacy_and_ecotoxicology_of_preservative-treated_and_modified_wood
https://www.ncbi.nlm.nih.gov/books/NBK253975/
https://www.researchgate.net/publication/283448681_Copper_toxicity_in_a_natural_reference_soil_ecotoxicological_data_for_the_derivation_of_preliminary_soil_screening_values
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Wood Preservative

Treated Wood Lifecycle

Ecological Impact

Environmental Compartments

n-Service Use D End-of-Life
(e.g., decking, fences) (Landfill/Incineration) Leaching

Toxicity to
Soil Organisms & Plants

Leaching Ingestion/Dermal

Runoff

Click to download full resolution via product page

Caption: Environmental impact pathway of wood preservatives.

Discussion and Comparison
Chromated Copper Arsenate (CCA)

The primary environmental concern with CCA-treated wood is the leaching of arsenic and, to a
lesser extent, chromium and copper.[2][3] Arsenic is a known human carcinogen, and its
accumulation in soil and water poses a significant risk to both ecosystems and human health.
[1][16] Studies have shown that even after years of weathering, discarded CCA-treated wood
can leach arsenic at concentrations that exceed regulatory limits for hazardous waste.[3] The
disposal of CCA-treated wood is also problematic; burning it releases toxic arsenic compounds
into the atmosphere.
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Cupric Isononanoate and Other Copper-Based
Alternatives

Modern copper-based preservatives were developed as alternatives to CCA, primarily to
eliminate the use of arsenic and chromium. The active ingredient, copper, is a broad-spectrum
fungicide and insecticide.[17] Isononanoic acid, the organic component in cupric
isononanoate, is part of a trend towards more sustainable and biodegradable chemicals in
various industries.[17][18][19]

The main environmental consideration for these alternatives is the potential for increased
copper leaching. Several studies have shown that preservatives like ACQ and copper azole
can leach more copper than CCA.[7][8][2] While copper is an essential micronutrient for many
organisms, elevated concentrations can be toxic to aquatic life, particularly invertebrates and
fish.[20][21][22][23] The toxicity of copper is highly dependent on water chemistry, with
bioavailability being a key factor.[22]

Micronized copper technologies have been developed to reduce copper leaching.[9] These
formulations use solid copper particles suspended in a liquid carrier, which are then forced into
the wood.

Conclusion

The transition from CCA to copper-based preservatives like cupric isononanoate represents a
significant step in reducing the environmental risks associated with treated wood, primarily by
eliminating arsenic and chromium. However, the environmental impact of these alternatives is
not negligible. The potential for copper leaching and its subsequent effects on aquatic
ecosystems must be carefully managed.

For researchers and scientists, the key takeaway is the importance of a comprehensive life
cycle assessment when evaluating the environmental performance of any chemical product.
While cupric isononanoate is expected to have a more favorable environmental profile than
CCA, a lack of specific, publicly available data highlights the need for further research to fully
characterize its leaching behavior and ecotoxicity. Future studies should focus on direct
comparative analyses of cupric isononanoate and other modern preservatives under realistic
environmental conditions to provide a clearer picture of their relative impacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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